Cas no 897-55-2 (4-(4-Dimethylaminostyryl)quinoline)

4-(4-Dimethylaminostyryl)quinoline is a fluorescent organic compound characterized by its strong electron-donating dimethylamino group and conjugated styrylquinoline structure. This compound exhibits notable photophysical properties, including high molar absorptivity and pronounced solvatochromism, making it valuable for applications in fluorescence probes, optoelectronic materials, and molecular sensors. Its extended π-conjugation system enhances emission efficiency, while the dimethylamino moiety contributes to intramolecular charge transfer (ICT) behavior, enabling sensitivity to environmental polarity. The compound's stability and tunable optical properties render it suitable for research in photochemistry and materials science. It is often utilized in studies involving excited-state dynamics and as a building block for advanced functional materials.
4-(4-Dimethylaminostyryl)quinoline structure
897-55-2 structure
Product Name:4-(4-Dimethylaminostyryl)quinoline
CAS No:897-55-2
MF:C19H18N2
MW:274.359624385834
MDL:MFCD00191349
CID:722135
PubChem ID:87568713
Update Time:2025-06-11

4-(4-Dimethylaminostyryl)quinoline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N,N-dimethyl-4-[2-(4-quinolinyl)ethenyl]-
    • 4-(4-Dimethylaminostyryl)quinoline
    • 4m20
    • Dimethylaminostyrylquinoline
    • N,N-Dimethyl-4-[(Z)-2-quinolin-4-ylethenyl]aniline
    • N,N-Dimethyl-4-[2-(4-quinolinyl)ethenyl]benzenamine (ACI)
    • Quinoline, 4-[p-(dimethylamino)styryl]- (6CI, 7CI, 8CI)
    • 4-(p-Dimethylaminostyryl)quinoline
    • NK 1837
    • NSC 4236
    • AKOS015850774
    • NCGC00184045-06
    • NCGC00184045-11
    • Benzenamine, N,N-dimethyl-4-[2-(4-quinolinyl)ethenyl]-
    • NSC4236
    • NSC 10482
    • NCGC00184045-12
    • 4-[p-(Dimethylamino)styryl]quinoline
    • HSDB 5518
    • 4-(4-DIMETHYLAMINOSTYRYL)QUINOLINE [HSDB]
    • N,N-dimethyl-4-[(E)-2-(4-quinolyl)vinyl]aniline
    • 2-[4-N,N-(Dimethylamino)styryl]quinoline
    • NCGC00184045-19
    • 68S3S367YF
    • NCGC00184045-17
    • Benzenamine,N-dimethyl-4-[2-(4-quinolinyl)ethenyl]-
    • NCGC00184045-02
    • NCGC00184045-24
    • NCGC00184045-25
    • 897-55-2
    • AI3-26406
    • DIMETHYLAMINOSTYRYL)QUINOLINE, 4-(P-
    • Q27264272
    • AE-848/00962031
    • 4-[p-Dimethylamino]styrylquinoline
    • NSC-4236
    • Z57957552
    • NCGC00184045-18
    • NCGC00184045-21
    • (E)-N,N-dimethyl-4-(2-(quinolin-4-yl)vinyl)aniline
    • N,N-dimethyl-N-{4-[2-(4-quinolinyl)vinyl]phenyl}amine
    • Quinoline, 4-[p-(dimethylamino)styryl]-
    • N,N-Dimethyl-4-(2-(quinolin-4-yl)vinyl)aniline
    • NCGC00184045-03
    • NCGC00184045-15
    • NCGC00184045-16
    • Quinoline, 4-(4-N,N-dimethylaminostyryl)
    • Benzenamine, N,N-dimethyl-4-(2-(4-quinolinyl)ethenyl)-
    • 4-(4-Dimethylaminostyryl)quinoline ,
    • CHEMBL1884481
    • NCGC00184045-08
    • NCGC00184045-07
    • NCGC00184045-09
    • NCGC00184045-13
    • N,N-Dimethyl-4-[(E)-2-(4-quinolinyl)ethenyl]aniline #
    • NCGC00184045-22
    • NCGC00184045-14
    • NCGC00184045-05
    • 2-(4-N,N-Dimethylaminostyryl)quinoline
    • NK-1837
    • NCGC00184045-20
    • NCGC00184045-27
    • NCGC00184045-04
    • 4M2O
    • Quinoline, 4-(p-dimethylaminostyryl)-
    • NCGC00184045-10
    • X 87
    • 2-(4-N,N-(Dimethylamino)styryl)quinoline
    • NCGC00184045-26
    • NCGC00184045-29
    • NCGC00184045-28
    • AB00078544-01
    • UNII-68S3S367YF
    • Cambridge id 5271717
    • 4-[4-(Dimethylamino)styryl]quinoline
    • N,N-dimethyl-4-[(E)-2-quinolin-4-ylethenyl]aniline
    • Quinoline, 4-(p-(dimethylamino)styryl)-
    • WLN: T66 BNJ E1U1R DN1&1
    • NCGC00184045-01
    • NCGC00184045-23
    • 4-(p-(Dimethylamino)styryl)quinoline
    • MDL: MFCD00191349
    • Inchi: 1S/C19H18N2/c1-21(2)17-11-8-15(9-12-17)7-10-16-13-14-20-19-6-4-3-5-18(16)19/h3-14H,1-2H3
    • InChI Key: CIXDQQGMRYRUQA-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2)C(C=CC2C=CC(N(C)C)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 274.14700
  • Monoisotopic Mass: 274.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 16.1
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.9899 (rough estimate)
  • Melting Point: 138.0 to 142.0 deg-C
  • Boiling Point: 407.35°C (rough estimate)
  • Flash Point: 232.5°C
  • Refractive Index: 1.8676 (estimate)
  • PSA: 16.13000
  • LogP: 4.47120
  • Solubility: Not determined

4-(4-Dimethylaminostyryl)quinoline Security Information

  • RTECS:VB7000000

4-(4-Dimethylaminostyryl)quinoline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-Dimethylaminostyryl)quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM260408-5g
N,N-Dimethyl-4-(2-(quinolin-4-yl)vinyl)aniline
897-55-2 97%
5g
$387 2022-03-01
Chemenu
CM260408-5g
N,N-Dimethyl-4-(2-(quinolin-4-yl)vinyl)aniline
897-55-2 97%
5g
$387 2021-08-18
TRC
D265135-1g
4-(4-Dimethylaminostyryl)quinoline
897-55-2
1g
$ 190.00 2022-06-05
TRC
D265135-2.5g
4-(4-Dimethylaminostyryl)quinoline
897-55-2
2.5g
$ 285.00 2022-06-05
TRC
D265135-5g
4-(4-Dimethylaminostyryl)quinoline
897-55-2
5g
$ 615.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D869255-200mg
4-(4-Dimethylaminostyryl)quinoline
897-55-2 96%
200mg
320.40 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D2276-1g
4-(4-Dimethylaminostyryl)quinoline
897-55-2
1g
¥990.0 2022-06-10
abcr
AB142142-1 g
4-(4-Dimethylaminostyryl)quinoline
897-55-2
1g
€190.70 2022-06-12
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D2276-1G
4-(4-Dimethylaminostyryl)quinoline
897-55-2 >96.0%(T)(HPLC)
1g
¥710.00 2024-04-15
eNovation Chemicals LLC
Y1234712-1g
4-(4-Dimethylaminostyryl)quinoline ,
897-55-2 96%
1g
$190 2024-06-07

4-(4-Dimethylaminostyryl)quinoline Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Zinc chloride ;  5 - 15 min
Reference
Efficient method for the microwave synthesis of 4-styrylquinolines
Lee, V. M.; Gavrishova, T. N.; Budyka, M. F., Chemistry of Heterocyclic Compounds (New York, 2009, 45(10), 1279-1280

4-(4-Dimethylaminostyryl)quinoline Raw materials

4-(4-Dimethylaminostyryl)quinoline Preparation Products

Additional information on 4-(4-Dimethylaminostyryl)quinoline

4-(4-Dimethylaminostyryl)quinoline: A Comprehensive Overview of CAS No. 897-55-2

4-(4-Dimethylaminostyryl)quinoline (CAS No. 897-55-2) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of the dimethylaminostyryl group further enhances its potential applications in various therapeutic areas.

The molecular structure of 4-(4-Dimethylaminostyryl)quinoline consists of a quinoline ring system conjugated with a styryl group substituted by a dimethylamino moiety. This conjugation results in a highly delocalized π-electron system, which contributes to its photophysical and photochemical properties. These properties make it an attractive candidate for use in fluorescence-based assays and imaging techniques.

Recent studies have highlighted the potential of 4-(4-Dimethylaminostyryl)quinoline in various biological applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 4-(4-Dimethylaminostyryl)quinoline has been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California, San Francisco, showed that this compound effectively inhibits the replication of several RNA viruses, including influenza and Zika viruses. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes.

The photophysical properties of 4-(4-Dimethylaminostyryl)quinoline have also been extensively studied. Its strong fluorescence emission makes it a valuable tool in bioimaging applications. A study published in the Journal of Fluorescence reported that this compound can be used as a fluorescent probe to monitor cellular processes such as protein-protein interactions and ion channel activities. The high quantum yield and photostability of 4-(4-Dimethylaminostyryl)quinoline make it particularly suitable for long-term imaging studies.

Beyond its biological applications, 4-(4-Dimethylaminostyryl)quinoline has been explored for its use in materials science. Its ability to form stable aggregates and exhibit aggregation-induced emission (AIE) has led to its application in the development of luminescent materials for organic light-emitting diodes (OLEDs) and sensors. A recent study published in Advanced Materials demonstrated that this compound can be used to create highly efficient OLEDs with excellent color purity and brightness.

The synthesis of 4-(4-Dimethylaminostyryl)quinoline typically involves a multi-step process that includes the formation of the quinoline ring system followed by the introduction of the styryl group and subsequent substitution with dimethylamine. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. A commonly used method involves the condensation of 2-chloroacetophenone with dimethylamine followed by cyclization with an appropriate amine or amide.

In conclusion, 4-(4-Dimethylaminostyryl)quinoline (CAS No. 897-55-2) is a versatile compound with a wide range of potential applications in medicinal chemistry, bioimaging, antiviral therapy, and materials science. Its unique structural features and functional properties make it an important molecule for further research and development. As new studies continue to uncover additional uses and mechanisms of action, this compound is likely to play an increasingly significant role in various scientific and technological advancements.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent